NF-kB Activation Inhibitor IV
NF-kB Activation Inhibitor IV
The nuclear factor-κB (NF-κB) regulates the expression of numerous genes involved in immunity and inflammation, cellular stress responses, growth, and apoptosis. Resveratrol, a polyphenolic trans-stilbene, is a known inhibitor of the activation of NF-κB and exhibits activity against a wide variety of cancer cells. CAY10512 is a substituted trans-stilbene analog of resveratrol that is 100-fold more potent as measured by antioxidant activity. The IC50 value for inhibition of TNFα-induced activation of NF-κB by CAY10512 is 0.15 µM compared to 20 µM by resveratrol.
Brand Name:
Vulcanchem
CAS No.:
139141-12-1
VCID:
VC0054172
InChI:
InChI=1S/C15H13FO/c1-17-14-10-7-12(8-11-14)6-9-13-4-2-3-5-15(13)16/h2-11H,1H3/b9-6+
SMILES:
COC1=CC=C(C=C1)C=CC2=CC=CC=C2F
Molecular Formula:
C15H13FO
Molecular Weight:
228.26 g/mol
NF-kB Activation Inhibitor IV
CAS No.: 139141-12-1
Reference Standards
VCID: VC0054172
Molecular Formula: C15H13FO
Molecular Weight: 228.26 g/mol
| CAS No. | 139141-12-1 |
|---|---|
| Product Name | NF-kB Activation Inhibitor IV |
| Molecular Formula | C15H13FO |
| Molecular Weight | 228.26 g/mol |
| IUPAC Name | 1-fluoro-2-[(E)-2-(4-methoxyphenyl)ethenyl]benzene |
| Standard InChI | InChI=1S/C15H13FO/c1-17-14-10-7-12(8-11-14)6-9-13-4-2-3-5-15(13)16/h2-11H,1H3/b9-6+ |
| Standard InChIKey | ILVFNAZMSMNXJG-RMKNXTFCSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C=C/C2=CC=CC=C2F |
| SMILES | COC1=CC=C(C=C1)C=CC2=CC=CC=C2F |
| Canonical SMILES | COC1=CC=C(C=C1)C=CC2=CC=CC=C2F |
| Description | The nuclear factor-κB (NF-κB) regulates the expression of numerous genes involved in immunity and inflammation, cellular stress responses, growth, and apoptosis. Resveratrol, a polyphenolic trans-stilbene, is a known inhibitor of the activation of NF-κB and exhibits activity against a wide variety of cancer cells. CAY10512 is a substituted trans-stilbene analog of resveratrol that is 100-fold more potent as measured by antioxidant activity. The IC50 value for inhibition of TNFα-induced activation of NF-κB by CAY10512 is 0.15 µM compared to 20 µM by resveratrol. |
| Synonyms | 1-fluoro-2-[2-(4-methoxyphenyl)ethenyl]-benzene |
| Reference | 1.Heynekamp, J.J.,Weber, W.M.,Hunsaker, L.A., et al. Subsitituted trans-stilbenes, including analogues of the natural product resveratrol, inhibit the human tumor necrosis factor α-induced activation of transcription factor nuclear factor κB. Journal of M |
| PubChem Compound | 15113698 |
| Last Modified | Nov 11 2021 |
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